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Compound of Interest

Compound Name: Methyl 3-chloro-2-nitrobenzoate

Cat. No.: B1590537 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of Methyl 3-
chloro-2-nitrobenzoate

For researchers, scientists, and professionals in drug development, understanding the

commercial landscape, synthesis, and application of key chemical intermediates is paramount.

Methyl 3-chloro-2-nitrobenzoate (CAS No. 42087-81-0) is one such building block, a versatile

organic compound whose strategic functionalization offers a gateway to complex molecular

architectures. This guide provides a detailed overview of its commercial availability,

physicochemical properties, plausible synthetic routes, and potential applications, with a focus

on the practical insights required for laboratory and industrial settings.

Commercial Availability and Sourcing
Methyl 3-chloro-2-nitrobenzoate is readily available from a range of chemical suppliers,

primarily catering to research and development quantities, with options for bulk and wholesale

orders.[1] The majority of suppliers are located in China and India, reflecting the global

distribution of fine chemical manufacturing.[2] When sourcing this compound, it is crucial for

researchers to consider purity levels, which are typically offered at ≥97% or higher, suitable for

most synthetic applications.

Table 1: Selected Commercial Suppliers of Methyl 3-chloro-2-nitrobenzoate
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Supplier Name Noted Location(s) Typical Offerings

ChemicalBook China, India, etc.[2]
Lists multiple suppliers for

comparison.[2]

BLD Pharm Global

Offers online ordering and

provides technical

documentation like NMR and

HPLC data.[3]

AK Scientific Inc. California, USA

Stocks and ships products for

research and development use

only; does not sell to

individuals.[4]

Nantong Reform Petro-

chemical Co., Ltd.
Jiangsu, China[1]

Provides wholesale and bulk

quantities.[1]

Mosher Chemical -
Lists the compound with basic

properties.[5]

Note: This table is not exhaustive and represents a snapshot of available suppliers. All products

are intended for research and development purposes and must be handled by qualified

personnel.[4]

Physicochemical and Safety Profile
Understanding the physical properties and safety requirements of a chemical is fundamental to

its proper handling and use in experimental design.

Table 2: Physicochemical Properties of Methyl 3-chloro-2-nitrobenzoate
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Property Value Source

CAS Number 42087-81-0 [1][3]

Molecular Formula C₈H₆ClNO₄ [5]

Molecular Weight 215.59 g/mol -

Appearance

Likely a light yellow or white

solid, typical for similar

nitroaromatic compounds.

Inferred from related

compounds[6][7]

Melting Point 78 - 80 °C [8]

Boiling Point 279 °C [8]

Safety and Handling
While a specific Safety Data Sheet (SDS) for Methyl 3-chloro-2-nitrobenzoate was not found

in the search results, data from closely related isomers like methyl 5-chloro-2-nitrobenzoate

and other nitroaromatics provide essential guidance.[9]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, protective gloves, and clothing to prevent skin exposure.[6][9]

Handling: Use only in a well-ventilated area or outdoors.[9] Avoid breathing dust, fumes, or

vapors.[9] Wash hands and any exposed skin thoroughly after handling.[9]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If irritation persists, seek medical attention.[9]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
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The product is chemically stable under standard ambient conditions.[8] To the best of current

knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated, and the compound should be handled with care by qualified professionals.[8]

Synthesis and Reaction Mechanisms
The synthesis of Methyl 3-chloro-2-nitrobenzoate is not explicitly detailed in the provided

search results. However, based on fundamental organic chemistry principles and documented

syntheses of similar compounds, a primary and logical synthetic route involves the

esterification of its corresponding carboxylic acid.

Protocol: Acid-Catalyzed Esterification of 3-chloro-2-
nitrobenzoic acid
This well-established method reacts the carboxylic acid with methanol under acidic conditions,

typically using a strong acid like sulfuric acid as a catalyst. The reaction proceeds via a

nucleophilic acyl substitution mechanism.

Protonation: The catalytic acid protonates the carbonyl oxygen of 3-chloro-2-nitrobenzoic

acid, increasing the electrophilicity of the carbonyl carbon.

Nucleophilic Attack: A molecule of methanol acts as a nucleophile, attacking the activated

carbonyl carbon.

Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups,

forming a good leaving group (water).

Elimination: The water molecule is eliminated, and the carbonyl group is reformed by the

deprotonation of the remaining hydroxyl group.
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Reactants

Reaction Mechanism
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Caption: Workflow for the synthesis of Methyl 3-chloro-2-nitrobenzoate.

A patent describing the synthesis of a related compound, methyl 2-fluoro-3-aminobenzoate,

details a similar esterification step where 2,6-dichloro-3-nitrobenzoic acid is dissolved in

methanol with concentrated sulfuric acid and refluxed for several hours.[10] This supports the

viability of the proposed protocol.

Applications in Drug Development and Chemical
Synthesis
Methyl 3-chloro-2-nitrobenzoate is a valuable intermediate due to its strategically placed

functional groups, which serve as handles for further molecular elaboration. While specific

drugs derived directly from this starting material are not detailed in the search results, its

structural motifs are common in pharmacologically active molecules. Related compounds are

critical in synthesizing major drugs like the anticancer agent Lenalidomide and the vasopressin

receptor antagonist Tolvaptan.[11][12]

The utility of this molecule stems from the distinct reactivity of its chloro and nitro substituents:
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Reduction of the Nitro Group: The nitro group can be readily reduced to an amine (-NH₂)

using various reagents (e.g., H₂/Pd-C, SnCl₂). This transformation is fundamental in

pharmaceutical synthesis, as the resulting aniline derivative can be used in amide bond

formations, diazotizations, or as a building block for heterocyclic rings.

Nucleophilic Aromatic Substitution (SₙAr): The electron-withdrawing effect of the adjacent

nitro group activates the chloro substituent towards nucleophilic aromatic substitution. This

allows for the introduction of various nucleophiles (e.g., amines, alkoxides), enabling the

construction of diverse molecular scaffolds.

Cross-Coupling Reactions: The chloro group can participate in palladium-catalyzed cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the formation of carbon-

carbon or carbon-nitrogen bonds, which are essential for building molecular complexity.

Methyl 3-chloro-2-nitrobenzoate

Nitro Group Reduction
(e.g., H2, Pd/C)

Nucleophilic Aromatic
Substitution (SnAr)

Cross-Coupling
(e.g., Suzuki)

Methyl 3-chloro-2-aminobenzoate Substituted Benzoate
(Nu replaces Cl)

Biaryl or Arylamine
Derivative

Click to download full resolution via product page

Caption: Key synthetic transformations of Methyl 3-chloro-2-nitrobenzoate.

The combination of these reactive sites makes Methyl 3-chloro-2-nitrobenzoate a powerful

intermediate for generating libraries of compounds for drug discovery and for the synthesis of

agrochemicals and dyes.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

